Cas no 127682-52-4 (Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI))
127682-52-4 structure
Product Name:Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI)
CAS No:127682-52-4
MF:C11H16N2O5S
MW:288.320141792297
CID:143397
PubChem ID:452398
Update Time:2025-04-19
Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI)
- 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methylsulfinyloxolan-2-yl]-5-methylpyrimidine-2,4-dione
- Thymidine, 3'-deoxy-3'-(methylsulfinyl)-, (R/S)-
- 3'-(methylsulfinyl)-3'-deoxy-thymidine
- 3'-Methylsulfinyl-3'-deoxythymidine
- 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-methylsulfinyl-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- DTXSID30925939
- 1-[2,3-Dideoxy-3-(methanesulfinyl)pentofuranosyl]-4-hydroxy-5-methylpyrimidin-2(1H)-one
- 127682-50-2
- 127682-52-4
- 3'-Methylsulfinyl-dT
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- Inchi: 1S/C11H16N2O5S/c1-6-4-13(11(16)12-10(6)15)9-3-8(19(2)17)7(5-14)18-9/h4,7-9,14H,3,5H2,1-2H3,(H,12,15,16)/t7-,8+,9-,19?/m1/s1
- InChI Key: NWQBXMCLMMPDKH-BPSOITPJSA-N
- SMILES: S(C)([C@@H]1[C@@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O)=O
Computed Properties
- Exact Mass: 288.07799279g/mol
- Monoisotopic Mass: 288.07799279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 115Ų
Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI) Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
127682-52-4 (Thymidine,3'-deoxy-3'-(methylsulfinyl)-, (R)- (9CI)) Related Products
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